1-Methyl-6-((methylamino)methyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 1-methyl-6-(methylaminomethyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C8H11N5O/c1-9-4-6-11-7-5(8(14)12-6)3-10-13(7)2/h3,9H,4H2,1-2H3,(H,11,12,14)
• InChI Key: SCJLOUUFNPOCAP-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC2=C(C=NN2C)C(=O)N1
• Molecular Formula: C8H11N5O
• Molecular Weight: 193.21 g/mol

Description

The compound “1-Methyl-6-((methylamino)methyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one” belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are of great interest due to their biological potential. They have shown therapeutic interest and have been used in the development of new therapies.

Scientific Research Applications

Pyrazolo[3,4-d]pyrimidin-4-one and its derivatives represent a class of privileged heterocycles in drug discovery due to their broad range of medicinal properties. These compounds have been extensively explored for their potential as therapeutic agents against various diseases. This review focuses on the scientific research applications of these compounds, excluding aspects related to drug dosage, use, and side effects.

Applications in Drug Discovery

The pyrazolo[3,4-d]pyrimidine scaffold is integral to developing drug-like candidates, showcasing a wide spectrum of biological activities. These activities include anticancer, CNS agents, anti-infectious, anti-inflammatory, CRF1 antagonists, and radiodiagnostic applications. SAR studies emphasize the importance of this scaffold in medicinal chemistry, urging further exploration for potential drug candidates (Cherukupalli et al., 2017).

Synthetic Approaches and Chemical Diversity

Significant advances in synthetic strategies for pyrazolo[3,4-d]pyrimidine derivatives have been reported, underlining their chemical diversity and adaptability in medicinal chemistry. These strategies facilitate the exploration of new biological properties and the development of lead compounds for various therapeutic targets. The review by Parmar et al. (2023) provides an extensive overview of the synthetic methodologies employed and the applicability of hybrid catalysts in synthesizing these scaffolds, highlighting their broad potential in drug development (Parmar et al., 2023).

Regio-Orientation in Structural Assignment

Understanding the regio-orientation and regioselectivity of reactions involving pyrazolo[3,4-d]pyrimidines is crucial for their structural assignment and further application in medicinal chemistry. The review by Mohamed and Mahmoud (2019) delves into this aspect, providing valuable insights into the nuances of chemical reactions and structural elucidation of these compounds (Mohamed & Mahmoud, 2019).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells . Therefore, inhibiting CDK2 is an appealing strategy for cancer treatment .

Mode of Action

This compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing it from interacting with its substrates . This inhibits the kinase activity of CDK2, leading to a halt in cell cycle progression .

Biochemical Pathways

By inhibiting CDK2, this compound affects the cell cycle progression . CDK2 is essential for the transition from the G1 phase to the S phase and from the G2 phase to the M phase of the cell cycle . Therefore, inhibition of CDK2 can lead to cell cycle arrest, preventing the proliferation of cancer cells .

Result of Action

The inhibition of CDK2 by this compound results in significant anti-proliferative effects . It has shown superior cytotoxic activities against various cancer cell lines, including MCF-7 and HCT-116 . Additionally, it induces apoptosis within HCT cells .

Biochemical Analysis

Biochemical Properties

The compound 1-Methyl-6-((methylamino)methyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been found to interact with various enzymes and proteins. It has been identified as a potential inhibitor of CDK2, a cyclin-dependent kinase that plays a crucial role in cell cycle regulation . The compound’s interaction with CDK2 suggests that it may have significant effects on biochemical reactions involving this enzyme .

Cellular Effects

In cellular studies, this compound has shown to exert significant effects on various types of cells. It has been found to inhibit the growth of several cell lines, suggesting potential cytotoxic activities . The compound’s influence on cell function also extends to its impact on cell signaling pathways and gene expression .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with CDK2. It has been suggested that the compound binds to the active site of CDK2, inhibiting its activity and leading to alterations in cell cycle progression . This interaction is thought to be facilitated by essential hydrogen bonding with Leu83, a residue in the active site of CDK2 .